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Compound of Interest

Compound Name: 1,2-Ethylenediphosphonic acid

Cat. No.: B1329543 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure of 1,2-
Ethylenediphosphonic acid, a compound of significant interest to researchers, scientists, and

professionals in drug development. This document summarizes key quantitative data, details

experimental protocols for its synthesis and crystallization, and presents a visual representation

of the experimental workflow.

Core Crystallographic Data
The crystal structure of the dianion of 1,2-Ethylenediphosphonic acid, in a co-crystal with

piperazine, has been determined by single-crystal X-ray diffraction. In this structure, the 1,2-

ethylenediphosphonate dianion lies across a center of inversion. The anions are interconnected

through O-H···O hydrogen bonds, forming a layered network.
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Parameter Value

Chemical Formula [C₂H₆O₆P₂]²⁻

Crystal System Monoclinic

Space Group P2₁/c

Hydrogen Bond Geometry

O-H···O Distance 2.562(3) Å

H···O Distance 1.73 Å

O-H···O Angle 169°

Piperazine Adduct Specifics

Full adduct formula [C₄H₁₂N₂]²⁺·[C₂H₆O₆P₂]²⁻

N-H···O Distances 2.635(3) Å and 2.735(3) Å

H···O Distances (N-H···O) 1.72 Å and 1.82 Å

N-H···O Angles 175° and 177°

Experimental Protocols
Synthesis of 1,2-Ethylenediphosphonic Acid
The synthesis of 1,2-Ethylenediphosphonic acid can be achieved through several

established methods.[1] A common and effective approach involves the hydrolysis of tetraethyl

ethylenediphosphonate.

Materials:

Tetraethyl ethylenediphosphonate

Concentrated Hydrochloric Acid

Distilled water

Procedure:
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A mixture of tetraethyl ethylenediphosphonate and concentrated hydrochloric acid is refluxed

for several hours.

The progress of the hydrolysis reaction is monitored, typically by spectroscopic methods

such as NMR.

Upon completion, the reaction mixture is cooled to room temperature.

The solvent and volatile byproducts are removed under reduced pressure to yield the crude

1,2-Ethylenediphosphonic acid.

The crude product is then purified by recrystallization from a suitable solvent, such as water

or an alcohol-water mixture.

Crystallization for Single-Crystal X-ray Diffraction
Single crystals of the piperazine salt of 1,2-Ethylenediphosphonic acid suitable for X-ray

diffraction were obtained through slow evaporation.

Materials:

Purified 1,2-Ethylenediphosphonic acid

Piperazine

A suitable solvent (e.g., water or a mixed solvent system)

Procedure:

Equimolar amounts of 1,2-Ethylenediphosphonic acid and piperazine are dissolved in a

minimal amount of the chosen solvent with gentle heating to ensure complete dissolution.

The resulting solution is filtered to remove any particulate matter.

The clear solution is then allowed to stand undisturbed at room temperature for slow

evaporation of the solvent.

Over a period of several days to weeks, single crystals of the adduct are formed.
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The crystals are carefully harvested from the mother liquor and prepared for mounting on the

diffractometer.

Experimental Workflow
The following diagram illustrates the key stages involved in the synthesis, crystallization, and

structural determination of the 1,2-Ethylenediphosphonic acid adduct.

Synthesis of 1,2-Ethylenediphosphonic Acid Purification by Recrystallization Co-crystallization with Piperazine Single-Crystal X-ray Diffraction Data Collection Structure Solution and Refinement Crystallographic Data Analysis

Click to download full resolution via product page

Experimental workflow from synthesis to structural analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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